
Application Notes and Protocols for the Analysis
of Erionite

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Erionite

CAS No.: 12510-42-8

Cat. No.: B080640

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Erionite, a naturally occurring fibrous mineral belonging to the zeolite group, is recognized as a

Group 1 human carcinogen by the International Agency for Research on Cancer (IARC). Its

inhalation has been linked to malignant mesothelioma, a rare and aggressive cancer. Accurate

and reliable analysis of erionite in various environmental and biological matrices is crucial for

exposure assessment, risk management, and research into its pathological mechanisms.

These application notes provide detailed protocols for the preparation of air, water, soil/bulk,

and biological tissue samples for erionite analysis. The subsequent analysis is typically

performed using a combination of microscopic and spectroscopic techniques, including

Polarized Light Microscopy (PLM), Phase Contrast Microscopy (PCM), Scanning Electron

Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS), and Transmission

Electron Microscopy with Selected Area Electron Diffraction (TEM-SAED).
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The selection of an analytical method for erionite depends on the sample matrix, required

sensitivity, and the need for definitive fiber identification. The following table summarizes key

quantitative parameters for common analytical techniques.
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Analytical
Method

Principle
Typical
Application

Limit of
Detection
(LOD) /
Sensitivity

Key
Advantages

Key
Limitations

Phase

Contrast

Microscopy

(PCM)

Light

microscopy

technique

that

enhances

contrast in

transparent

samples.[1]

Occupational

air monitoring

(NIOSH

7400).[2]

~0.01

fibers/cc for

air samples.

[3]

Fast and

cost-effective

for total fiber

counting.[4]

Cannot

differentiate

between

asbestos,

erionite, and

other fibers;

cannot detect

fibers <0.25

µm in

diameter.[1]

[3]

Polarized

Light

Microscopy

(PLM)

Utilizes

polarized light

to identify

minerals

based on

their unique

optical

properties.[3]

Screening of

bulk building

materials

(NIOSH

9002).

~0.25% by

weight for

bulk samples.

[5][6][7]

Relatively

quick and

inexpensive

for identifying

asbestos in

bulk samples.

Limited by

the resolving

power of the

light

microscope;

identification

can be

subjective

and requires

significant

expertise.[3]

Scanning

Electron

Microscopy

(SEM) with

EDS

High-

resolution

imaging of

surface

morphology

combined

with

elemental

analysis.

Characterizati

on of fibers in

bulk

materials,

dust, and on

surfaces.

Qualitative,

but provides

detailed

morphologica

l and

chemical

data.

Excellent for

visualizing

fiber

morphology

and obtaining

elemental

composition.

Cannot

definitively

determine

crystal

structure;

EDS alone

may not

distinguish

erionite from
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similar

zeolites.

Transmission

Electron

Microscopy

(TEM) with

SAED

High-

magnification

imaging of

internal

structure and

definitive

identification

through

electron

diffraction.

Definitive

identification

and

quantification

in air (NIOSH

7402,

AHERA),

water (EPA

100.2), and

bulk samples.

[8]

Air: <0.005

structures/cc

(AHERA).[9]

Water: 0.2

MFL (>10 µm

fibers).[10]

Soil (with

FBAS):

0.003% by

weight.[5][7]

Considered

the gold

standard for

definitive fiber

identification

and sizing of

even very

small fibers.

[11]

Higher cost

and more

complex

sample

preparation

compared to

other

methods.

Experimental Workflows
The following diagrams illustrate the general workflows for erionite analysis from different

sample matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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